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Compound of Interest

Compound Name: Iso-PPADS tetrasodium

Cat. No.: B610175

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure work
environment and adhering to environmental regulations. This guide provides a detailed
operational plan for the proper disposal of Iso-PPADS tetrasodium salt, a non-selective P2X
antagonist. In the absence of a specific Safety Data Sheet (SDS) with explicit disposal
instructions, these procedures are based on general best practices for non-hazardous chemical
waste disposal in a laboratory setting.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with local, state, and federal
regulations before proceeding with any disposal protocol.

Chemical and Physical Properties

A summary of the key quantitative data for Iso-PPADS tetrasodium salt is presented below to
inform handling and disposal decisions.

Property Value

Molecular Formula C14H10N3Nas012PS2[1]
Molecular Weight 599.30 g/mol [1]
Appearance Solid

Solubility Soluble in water
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Step-by-Step Disposal Procedures

The following step-by-step guide outlines the recommended procedures for the disposal of Iso-
PPADS tetrasodium salt. This protocol is designed to minimize risks and ensure that the
waste is handled in a safe and compliant manner.

Waste Characterization and Segregation

e |nitial Assessment: Based on available information, Iso-PPADS tetrasodium salt is not
classified as a hazardous substance. However, a formal hazardous waste determination
should be performed by a qualified individual or your institution's EHS office.

e Segregation: Do not mix Iso-PPADS tetrasodium salt waste with other chemical waste
streams unless explicitly permitted by your EHS department.[2] Keep solid and liquid waste
separate.[2] Incompatible chemicals should be stored with physical barriers between them.

Personal Protective Equipment (PPE)

» Standard Laboratory PPE: Always wear appropriate personal protective equipment when
handling Iso-PPADS tetrasodium salt waste. This includes:

o Safety goggles
o Lab coat

o Chemical-resistant gloves

Waste Collection and Storage

o Containers: Use only approved, chemically compatible containers for waste collection.[2][3]
Ensure containers are in good condition, with no leaks or damage, and have secure, leak-
proof closures.[4]

o Labeling: Clearly label all waste containers with the full chemical name ("Iso-PPADS
tetrasodium salt") and the words "Non-Hazardous Waste for Disposal”.[5] Include the
accumulation start date.[5]
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» Storage Location: Store waste containers in a designated satellite accumulation area (SAA)
that is at or near the point of generation.[6][7] The SAA should be inspected weekly for any
signs of leakage.[7]

Disposal of Solid Waste

o Collection: Collect solid Iso-PPADS tetrasodium salt waste in a designated, properly
labeled, and sealed container.

o Contact EHS: Once the container is full or ready for disposal, contact your institution's EHS
department to schedule a waste pickup. Do not dispose of solid chemical waste in the
regular trash unless explicitly approved by EHS.[8]

Disposal of Liquid Waste (Aqueous Solutions)

» Neutralization (if necessary): For aqueous solutions, check the pH. If the pH is not between
6.0 and 9.0, it may need to be neutralized before disposal.[9] Consult your EHS department
for the proper neutralization procedure.

» Drain Disposal (with approval only): Some institutions may permit the disposal of small
guantities of non-hazardous, water-soluble chemicals down the drain with copious amounts
of water. However, you must obtain prior approval from your EHS department before doing
s0.[8] Unauthorized disposal down the drain is prohibited.[3]

o Collection for Pickup: If drain disposal is not permitted, collect the aqueous waste in a
designated, properly labeled, and sealed container for pickup by your EHS department.

Disposal of Empty Containers

» Decontamination: "RCRA Empty" containers that held Iso-PPADS tetrasodium salt should
be triple-rinsed with a suitable solvent (e.g., water).[5]

» Disposal of Rinsate: The rinsate from the triple-rinsing process should be collected and
disposed of as liquid chemical waste.

» Container Disposal: Once triple-rinsed, deface or remove the original label and dispose of
the container in the regular trash or as directed by your institution's policies.[8]
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Disposal Workflow Diagram

The following diagram illustrates the general decision-making process for the disposal of Iso-
PPADS tetrasodium salt.

Liquid Waste (Aqueous Solution)

Solid Waste

Collectin a labeled, Store in Satellite | ( Contact EHS o)
sealed container Accumulation Area Waste Pickup_ )

Click to download full resolution via product page
Caption: Workflow for the proper disposal of Iso-PPADS tetrasodium salt waste.

This comprehensive guide provides the necessary information for the safe and compliant
disposal of Iso-PPADS tetrasodium salt. By following these procedures and consulting with
your institution's EHS department, you can ensure a safe laboratory environment and
responsible chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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